Cas no 1807276-35-2 (Methyl 3-cyano-4,5-dihydroxybenzoate)
1807276-35-2 structure
Product Name:Methyl 3-cyano-4,5-dihydroxybenzoate
CAS No:1807276-35-2
MF:C9H7NO4
MW:193.156182527542
CID:4795524
Update Time:2023-08-17
Methyl 3-cyano-4,5-dihydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-4,5-dihydroxybenzoate
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- Inchi: 1S/C9H7NO4/c1-14-9(13)5-2-6(4-10)8(12)7(11)3-5/h2-3,11-12H,1H3
- InChI Key: ARYRVSXXGXTSKU-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C#N)C(=C(C=1)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 269
- XLogP3: 1.5
- Topological Polar Surface Area: 90.6
Methyl 3-cyano-4,5-dihydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011427-250mg |
Methyl 3-cyano-4,5-dihydroxybenzoate |
1807276-35-2 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015011427-500mg |
Methyl 3-cyano-4,5-dihydroxybenzoate |
1807276-35-2 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A015011427-1g |
Methyl 3-cyano-4,5-dihydroxybenzoate |
1807276-35-2 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
Methyl 3-cyano-4,5-dihydroxybenzoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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